Cas no 111956-45-7 (b-D-Glucosyl C4-Ceramide)

• Product Name: b-D-Glucosyl C4-Ceramide
• CAS No: 111956-45-7
• MF: C₂₈H₅₃NO₈
• MW: 531.722329854965
• CID: 1059450
• PubChem ID: 71317100
• Update Time: 2025-04-20

b-D-Glucosyl C4-Ceramide Chemical and Physical Properties

Names and Identifiers

• β-D-Glucosyl C4-Ceramide
• D-Glucose 6-Phosphate-13C6 Disodium Salt Hydrate
• [R-[R*,S*-(E)]]-
• DTXSID90747856
• ss-D-Glucosyl C4-Ceramide; [R-[R*,S*-(E)]]-N-[1-[(ss-D-Glucopyranosyloxy)methyl]-2-hydroxy-3-heptadecenyl]butanamide
• 111956-45-7
• N-[(E,2S,3R)-3-hydroxy-1-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoctadec-4-en-2-yl]butanamide
• N-[(2S,3R,4E)-1-(beta-D-Glucopyranosyloxy)-3-hydroxyoctadec-4-en-2-yl]butanamide
• b-D-Glucosyl C4-Ceramide
• beta-D-Glucosyl c4-ceramide

• Inchi： 1S/C28H53NO8/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-18-22(31)21(29-24(32)17-4-2)20-36-28-27(35)26(34)25(33)23(19-30)37-28/h16,18,21-23,25-28,30-31,33-35H,3-15,17,19-20H2,1-2H3,(H,29,32)/b18-16+/t21-,22+,23+,25+,26-,27+,28+/m0/s1
• InChI Key： VSVGCPKEFVFBTE-HAJHVBEFSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC[C@@H]([C@@H](/C=C/CCCCCCCCCCCCC)O)NC(CCC)=O

Computed Properties

• Exact Mass: 531.37711765g/mol
• Monoisotopic Mass: 531.37711765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 37
• Rotatable Bond Count: 21
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 149Ų

Experimental Properties

• Melting Point: 119-121°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Glycosphingolipids Neutral glycosphingolipids